Cas no 2236-11-5 (methyl 2-hydroxycyclohexane-1-carboxylate)

• Product Name: methyl 2-hydroxycyclohexane-1-carboxylate
• CAS No: 2236-11-5
• MF: C₈H₁₄O₃
• MW: 158.194962978363
• CID: 275132
• PubChem ID: 97999
• Update Time: 2025-11-02

methyl 2-hydroxycyclohexane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-hydroxycyclohexanecarboxylate
• Cyclohexanecarboxylicacid, 2-hydroxy-, methyl ester
• 2-Hydroxycyclohexanecarboxylic acid methyl ester
• cis-Hydroxy-2-cyclohexanmethylcarboxylat
• methyl 2-hydroxycyclohexane-1-carboxylate
• EN300-124419
• EINECS 218-797-0
• DTXSID10942023
• NSC66571
• Methyl 2-hydroxycyclohexanecarboxylate #
• NSC 66571
• SB84170
• AS-63728
• Cyclohexanecarboxylic acid, 2-hydroxy-, methyl ester
• NSC-66571
• Methyl2-hydroxycyclohexanecarboxylate
• METHYL HEXAHYDROSALICYLATE
• CS-0109611
• 2236-11-5
• SCHEMBL262052
• IAJQZEQYGUQTQS-UHFFFAOYSA-N
• AKOS006282590
• D76886
• 20027-13-8
• NS00048522
• DB-334786

• MDL： MFCD00001459
• Inchi： 1S/C8H14O3/c1-11-8(10)6-4-2-3-5-7(6)9/h6-7,9H,2-5H2,1H3
• InChI Key： IAJQZEQYGUQTQS-UHFFFAOYSA-N
• SMILES： OC1CCCCC1C(=O)OC

Computed Properties

• Exact Mass: 158.09400
• Monoisotopic Mass: 158.094
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 144
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• Density: 1.121g/cm3
• Boiling Point: 233.3 ℃ at 760 mmHg
• Flash Point: 93.5ºC
• Refractive Index: 1.481
• PSA: 46.53000
• LogP: 0.71050

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Secondary alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Secondary alcohols

Additional information on methyl 2-hydroxycyclohexane-1-carboxylate

Methyl 2-Hydroxycyclohexane-1-Carboxylate (CAS 2236-11-5): Properties, Applications, and Market Insights

Methyl 2-hydroxycyclohexane-1-carboxylate (CAS 2236-11-5) is a versatile organic compound with a wide range of applications in the chemical and pharmaceutical industries. This ester derivative of cyclohexane is known for its unique structural properties, making it a valuable intermediate in synthetic chemistry. In this article, we will explore its chemical properties, industrial applications, and the latest market trends surrounding this compound.

The molecular formula of methyl 2-hydroxycyclohexane-1-carboxylate is C8H14O3, and it features a cyclohexane ring with both a hydroxyl group and a methyl ester functional group. This combination of functional groups contributes to its reactivity and solubility in various organic solvents. Researchers and manufacturers often seek high-purity methyl 2-hydroxycyclohexane carboxylate for specialized applications, particularly in the synthesis of fine chemicals and active pharmaceutical ingredients (APIs).

One of the most significant applications of CAS 2236-11-5 is in the fragrance and flavor industry. The compound's structural characteristics make it a potential precursor for synthetic aroma chemicals. Recent trends in green chemistry have also increased interest in this compound as researchers explore more sustainable synthetic pathways. Many laboratories now search for eco-friendly synthesis of methyl 2-hydroxycyclohexane-1-carboxylate as part of their sustainability initiatives.

In pharmaceutical research, methyl 2-hydroxycyclohexane carboxylate serves as a building block for various drug molecules. Its chiral center at the 2-position makes it particularly interesting for asymmetric synthesis. With the growing demand for chiral intermediates in drug development, this compound has gained attention in medicinal chemistry circles. Recent publications have explored its use in the synthesis of potential therapeutic agents targeting neurological disorders.

The global market for methyl 2-hydroxycyclohexane-1-carboxylate has shown steady growth, driven by increasing demand from the pharmaceutical and specialty chemicals sectors. Manufacturers are focusing on improving production efficiency while maintaining high purity standards. Many industry professionals search for reliable suppliers of CAS 2236-11-5 with consistent quality and competitive pricing. The compound's stability under various storage conditions makes it a preferred choice for many industrial applications.

From a technical perspective, methyl 2-hydroxycyclohexane carboxylate typically appears as a colorless to pale yellow liquid at room temperature. Its physical properties, including boiling point and refractive index, make it suitable for various analytical and synthetic procedures. Laboratories often inquire about analytical methods for methyl 2-hydroxycyclohexane-1-carboxylate to ensure product quality and purity in their applications.

Recent advancements in catalytic processes have opened new possibilities for the production of CAS 2236-11-5. Researchers are investigating more efficient catalysts that can improve yield and reduce byproducts. These developments align with the chemical industry's focus on process optimization and waste reduction. The compound's role in biocatalysis research has also gained attention, particularly in enzyme-mediated transformations.

Safety considerations for handling methyl 2-hydroxycyclohexane-1-carboxylate follow standard laboratory protocols for organic compounds. While not classified as hazardous under normal conditions, proper storage in cool, dry places away from strong oxidizers is recommended. Many safety data sheets emphasize the importance of proper ventilation when working with CAS 2236-11-5 in enclosed spaces.

Looking ahead, the future of methyl 2-hydroxycyclohexane carboxylate appears promising, with potential applications emerging in material science and specialty polymers. Its structural features make it a candidate for developing new biodegradable materials and functional coatings. As research continues, we may see expanded uses for this versatile compound in cutting-edge technologies.

For researchers and industry professionals seeking detailed technical information, the spectroscopic data of methyl 2-hydroxycyclohexane-1-carboxylate (including NMR and IR spectra) is well-documented in chemical literature. These resources are valuable for quality control and compound identification purposes. The growing body of research on this compound ensures its continued relevance in various scientific and industrial applications.